Cas no 1501213-61-1 (7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde)

• Product Name: 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
• CAS No: 1501213-61-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4607337
• Update Time: 2025-05-26

7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-METHYL-7H-PYRROLO[2,3-D]PYRIMIDINE-5-CARBALDEHYDE
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxaldehyde, 7-methyl-
• 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde

• Inchi： 1S/C8H7N3O/c1-11-3-6(4-12)7-2-9-5-10-8(7)11/h2-5H,1H3
• InChI Key： DIRGTJQJSJSFEH-UHFFFAOYSA-N
• SMILES： C1=NC=C2C(C=O)=CN(C)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde

Introduction to 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde (CAS No. 1501213-61-1)

7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural and functional versatility. This compound, identified by the CAS number 1501213-61-1, belongs to the pyrrolopyrimidine class of molecules, which are known for their broad spectrum of biological activities. The presence of a formyl group at the 5-position and a methyl substituent at the 7-position contributes to its unique reactivity and potential applications in drug discovery.

The chemical structure of 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde consists of a fused ring system comprising a pyrrole ring and a pyrimidine ring. This fused system is a common motif in many bioactive molecules, often serving as a scaffold for further functionalization. The formyl group (aldehyde functionality) at the 5-position makes this compound a valuable intermediate in organic synthesis, particularly in the formation of Schiff bases and other heterocyclic derivatives. These derivatives have been extensively studied for their potential pharmacological properties.

In recent years, 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde has been explored in various research settings for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with several diseases, including cancer. By targeting kinases, small molecule inhibitors can modulate these processes and potentially treat various conditions.

Recent studies have highlighted the importance of 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde in the development of novel anticancer agents. Researchers have demonstrated that derivatives of this compound can exhibit inhibitory activity against specific kinases, such as Aurora kinases and JAK kinases. These kinases are involved in cell cycle regulation and inflammation, respectively, making them attractive targets for therapeutic intervention. The aldehyde group in 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde provides a versatile handle for further chemical modifications, allowing researchers to fine-tune the biological activity of these derivatives.

The synthesis of 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde involves multi-step organic reactions that typically begin with readily available starting materials. One common synthetic route involves the condensation of appropriately substituted pyrroles with amidines or carbamates, followed by formylation at the 5-position. This formylation can be achieved through various methods, including Vilsmeier-Haack formylation or oxidation of a methyl group using oxidizing agents like selenium dioxide or manganese dioxide.

The reactivity of the formyl group in 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde allows for further functionalization through condensation reactions with amines or hydrazines to form Schiff bases. These Schiff bases have been shown to possess various biological activities, including antimicrobial and anti-inflammatory properties. Additionally, they can be further transformed into more complex structures through cyclization reactions or metal coordination interactions.

In addition to its applications in kinase inhibition research, 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde has also been investigated for its potential role in other therapeutic areas. For instance, some studies have explored its use as a precursor in the synthesis of antiviral agents. The pyrrolopyrimidine scaffold is known to be present in several approved antiviral drugs, highlighting its importance in this therapeutic area.

The pharmacological evaluation of derivatives derived from 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde has revealed promising results in preclinical studies. These studies have demonstrated that certain derivatives exhibit potent inhibitory activity against target kinases while maintaining good selectivity profiles. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Furthermore, the structural flexibility of this scaffold allows for the design of compounds with optimized pharmacokinetic properties.

The development of novel synthetic methodologies for 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde continues to be an active area of research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes. These advancements not only improve the scalability of production but also reduce environmental impact by minimizing waste generation and hazardous solvent use.

In conclusion, 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde (CAS No. 1501213-61-1) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde is expected to play an increasingly important role in the discovery and development of next-generation therapeutics.